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Compound of Interest

Compound Name: Acetyl isothiocyanate

Cat. No.: B085335 Get Quote

Essential Safety and Handling Guide for Acetyl
Isothiocyanate
For researchers, scientists, and drug development professionals, ensuring safe handling of

reactive chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling Acetyl isothiocyanate, including detailed operational

and disposal plans.

Chemical Identity and Hazards

Chemical Name: Acetyl isothiocyanate

CAS Number: 13250-46-9

Molecular Formula: CH₃CONCS

Molecular Weight: 101.13 g/mol [1]

Appearance: Liquid[1]

Boiling Point: 132-133 °C[1]

Density: 1.151 g/mL at 20 °C[1]

Hazard Classifications:[1]
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Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 3)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Respiratory Sensitization (Category 1)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory system

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
Proper personal protective equipment is critical to prevent exposure. The following table

summarizes the required PPE for handling Acetyl isothiocyanate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/sigma/01230
https://www.benchchem.com/product/b085335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection Specification

Eyes/Face Safety Goggles & Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][3][4] A

face shield is also

recommended.[1]

Skin
Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][3][4] Flame

retardant antistatic protective

clothing is advised.[5]

Respiratory
Respirator with appropriate

filter

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[2]

[4] A type ABEK (EN14387)

respirator filter is specified for

Acetyl isothiocyanate.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is necessary to ensure safety.

Preparation:

Ensure an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2][3]

Work within a certified chemical fume hood with proper ventilation.[3][6]
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Gather all necessary PPE as outlined in the table above and inspect for integrity.

Have spill cleanup materials (e.g., inert absorbent material like vermiculite or sand) readily

available.[3]

Handling:

Ground and bond containers when transferring the material to prevent static discharge.[3]

Use only non-sparking tools.[3][5][6]

Keep the container tightly closed when not in use.[3][5]

Avoid breathing vapors or mist.[3][5]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[5][6]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[5][6][7]

Remove and properly store or dispose of contaminated PPE.

Clean the work area thoroughly.

Emergency and Disposal Plan
Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

for at least 15 minutes. Seek immediate medical

attention.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give two glasses of water to drink.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][7]

Spill Response

Evacuate the area and eliminate all ignition sources.[3]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[3]

Collect the absorbed material into a suitable, labeled container for disposal.[3]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Dispose of Acetyl isothiocyanate and any contaminated materials as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC102955000&productDescription=ALLYL+ISOTHIOCYANATE+94+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/52810.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/e33904
https://pim-resources.coleparmer.com/sds/52810.pdf
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/e33904
https://www.fishersci.com/store/msds?partNumber=AC376860050&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/52810.pdf
https://pim-resources.coleparmer.com/sds/52810.pdf
https://pim-resources.coleparmer.com/sds/52810.pdf
https://www.benchchem.com/product/b085335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste must be disposed of in accordance with federal, state, and local environmental

regulations.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Workflow for Handling Acetyl Isothiocyanate
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Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Respirator)

Work in a Certified
Chemical Fume Hood

Handle Acetyl Isothiocyanate
(Grounding, Non-Sparking Tools)

Post-Handling Procedures
(Wash, Clean Area)

Emergency Occurs
(Spill, Exposure)

End: Secure Storage/Disposal

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acetyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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